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3,29-Dibenzoyl Rarounitriol 3,29-Dibenzoyl Rarounitriol
Brand Name: Vulcanchem
CAS No.: 873001-54-8
VCID: VC0149838
InChI: InChI=1S/C44H58O5/c1-39(2)33-26-32(45)36-31(42(33,5)20-19-35(39)49-38(47)30-16-12-9-13-17-30)18-21-43(6)34-27-40(3,22-23-41(34,4)24-25-44(36,43)7)28-48-37(46)29-14-10-8-11-15-29/h8-17,32-35,45H,18-28H2,1-7H3/t32-,33-,34+,35+,40+,41+,42+,43-,44+/m0/s1
SMILES: CC1(C(CCC2(C1CC(C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)COC(=O)C6=CC=CC=C6)C)C)C)O)C)OC(=O)C7=CC=CC=C7)C
Molecular Formula: C44H58O5
Molecular Weight: 666.9 g/mol

3,29-Dibenzoyl Rarounitriol

CAS No.: 873001-54-8

Reference Standards

VCID: VC0149838

Molecular Formula: C44H58O5

Molecular Weight: 666.9 g/mol

3,29-Dibenzoyl Rarounitriol - 873001-54-8

CAS No. 873001-54-8
Product Name 3,29-Dibenzoyl Rarounitriol
Molecular Formula C44H58O5
Molecular Weight 666.9 g/mol
IUPAC Name [(2R,4aS,6aS,7S,8aR,10R,12aS,14aS,14bR)-10-benzoyloxy-7-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,13,14,14b-tetradecahydropicen-2-yl]methyl benzoate
Standard InChI InChI=1S/C44H58O5/c1-39(2)33-26-32(45)36-31(42(33,5)20-19-35(39)49-38(47)30-16-12-9-13-17-30)18-21-43(6)34-27-40(3,22-23-41(34,4)24-25-44(36,43)7)28-48-37(46)29-14-10-8-11-15-29/h8-17,32-35,45H,18-28H2,1-7H3/t32-,33-,34+,35+,40+,41+,42+,43-,44+/m0/s1
Standard InChIKey ZRKGVMOZKMBTHF-DUVCPVCPSA-N
Isomeric SMILES C[C@]12CC[C@@](C[C@H]1[C@@]3(CCC4=C([C@]3(CC2)C)[C@H](C[C@@H]5[C@@]4(CC[C@H](C5(C)C)OC(=O)C6=CC=CC=C6)C)O)C)(C)COC(=O)C7=CC=CC=C7
SMILES CC1(C(CCC2(C1CC(C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)COC(=O)C6=CC=CC=C6)C)C)C)O)C)OC(=O)C7=CC=CC=C7)C
Canonical SMILES CC1(C(CCC2(C1CC(C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)COC(=O)C6=CC=CC=C6)C)C)C)O)C)OC(=O)C7=CC=CC=C7)C
Synonyms 3,29-dibenzoyl rarounitriol
3,29-dibenzoylrarounitriol
PubChem Compound 11556558
Last Modified Nov 11 2021
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